Cas no 865354-04-7 (4-Phenylethynylphthalic dimethyl ester)

• Product Name: 4-Phenylethynylphthalic dimethyl ester
• CAS No: 865354-04-7
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 855150
• PubChem ID: 11572914
• Update Time: 2025-06-13

4-Phenylethynylphthalic dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-phenyl ethynyl dimethyl phthalate
• 4-Phenylethynylphthalic diMethyl ester
• Dimethyl 4-(2-phenylethynyl)benzene-1,2-dicarboxylate
• 4-Phenylethynylphthalicdimethylester
• 4-(Phenylethynyl)phthalic acid dimethyl ester
• DTXSID401334082
• Dimethyl 4-(phenylethynyl)phthalate
• SCHEMBL14252060
• F81474
• 865354-04-7
• DB-229205
• 4-Phenylethynylphthalic dimethyl ester

• Inchi： 1S/C18H14O4/c1-21-17(19)15-11-10-14(12-16(15)18(20)22-2)9-8-13-6-4-3-5-7-13/h3-7,10-12H,1-2H3
• InChI Key： UIQDAPDTHCOARC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#CC2C=CC=CC=2)C=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 294.08900
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 422.8±35.0 °C at 760 mmHg
• Flash Point: 211.1±24.4 °C
• PSA: 52.60000
• LogP: 2.65960
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Phenylethynylphthalic dimethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Phenylethynylphthalic dimethyl ester

Introduction to 4-Phenylethynylphthalic dimethyl ester (CAS No. 865354-04-7) in Modern Chemical Research

4-Phenylethynylphthalic dimethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 865354-04-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenylethynyl and phthalic dimethyl ester functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of complex molecules. Its applications span across multiple domains, including medicinal chemistry, material science, and agrochemical innovation, underscoring its versatility and importance in contemporary scientific endeavors.

The molecular structure of 4-Phenylethynylphthalic dimethyl ester consists of a phthalic acid backbone substituted with two methyl groups and an ethynyl group attached to a phenyl ring. This configuration imparts distinct reactivity patterns, making it a versatile building block for the construction of more intricate molecular architectures. The presence of the phenylethynyl moiety, in particular, facilitates diverse chemical transformations such as Sonogashira coupling reactions, which are pivotal in the synthesis of biologically active compounds.

In recent years, the compound has been extensively studied for its potential applications in drug discovery. Its structural motif is reminiscent of several natural products and pharmacophores that have demonstrated therapeutic efficacy in various diseases. For instance, derivatives of phthalic esters have been explored for their anti-inflammatory, analgesic, and even anticancer properties. The ethynyl group further enhances its utility by enabling cross-coupling reactions with aryl halides or boronic acids, thereby expanding its synthetic toolkit for medicinal chemists.

One of the most compelling aspects of 4-Phenylethynylphthalic dimethyl ester is its role as a precursor in the development of advanced materials. The compound's ability to undergo polymerization or form coordination complexes with metal ions has opened new avenues in polymer chemistry and supramolecular assembly. Researchers have leveraged its reactivity to create novel polymers with tailored properties, such as conductivity or luminescence, which are critical for applications in organic electronics and optoelectronic devices.

The pharmaceutical industry has also embraced 4-Phenylethynylphthalic dimethyl ester for its potential as a scaffold in drug design. By modifying its core structure or appending different functional groups, scientists can generate libraries of compounds with diverse biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel therapeutic agents. Moreover, the compound's compatibility with green chemistry principles—such as its amenability to catalytic processes—aligns well with the growing emphasis on sustainable practices in synthetic chemistry.

Recent advancements in computational chemistry have further enhanced the utility of 4-Phenylethynylphthalic dimethyl ester. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational tools enable researchers to predict binding affinities, optimize synthetic routes, and anticipate potential side effects before conducting costly wet-lab experiments.

The agrochemical sector has not been left behind in exploring the potential of 4-Phenylethynylphthalic dimethyl ester. Its structural features make it a promising candidate for developing novel pesticides or herbicides that are both effective and environmentally benign. By incorporating this compound into agrochemical formulations, researchers aim to create products that offer improved crop protection while minimizing ecological impact—a critical consideration in modern agriculture.

In conclusion,4-Phenylethynylphthalic dimethyl ester (CAS No. 865354-04-7) represents a cornerstone compound in contemporary chemical research. Its unique structural attributes and reactivity patterns have positioned it as an indispensable tool across multiple scientific disciplines. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even more prominent role in shaping the future of chemical innovation.